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Cat. No.: B15562186
Get Quote

For Researchers, Scientists, and Drug Development
Professionals

Introduction

Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8) is the deuterium-labeled analog of Bis(2-
butoxyethyl) phosphate (BBOEP). BBOEP is a primary metabolite of the widely used
organophosphate flame retardant and plasticizer, Tris(2-butoxyethyl) phosphate (TBEP). Due
to the prevalence of TBEP in consumer products and the subsequent human exposure,
BBOEP-d8 serves as a critical internal standard for the accurate quantification of BBOEP in
biological and environmental matrices. Understanding the properties and behavior of BBOEP is
essential for toxicological studies and risk assessment of TBEP. This guide provides a
comprehensive overview of the technical details, experimental protocols, and relevant
biological pathways associated with Bis(butoxyethyl) Phosphate-d8 and its non-labeled
counterpart.

Core Data Presentation
Physicochemical Properties
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Property Value Source

Chemical Formula C12H10DsO6P [1]

Molecular Weight 306.36 g/mol [1]

Appearance Colourless Oil [1]

CAS Nurmber 2305665.16.9 Not explicitly stated, but

inferred from supplier data

Unlabeled CAS Number

14260-97-0

[2]

Storage Temperature

2-8°C Refrigerator

[1]

Shipping Conditions

Ambient

[1]

Purity

>95% (HPLC)

Not explicitly stated, but

inferred from supplier data

Solubility

Soluble in Acetonitrile

[3]

Properties of Non-Deuterated Bis(butoxyethyl)

Phosphate
Property Value Source
Molecular Formula C12H2706P [4]

Molecular Weight 298.316 g/mol [4]
Boiling Point 379.7°C at 760 mmHg [4]
Flash Point 183.4°C [4]
Density 1.089 g/cm? [4]

Vapor Pressure

8.17E-07 mmHg at 25°C

[4]

Refractive Index

1.446

[4]

Experimental Protocols
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In Vitro Metabolism of Tris(2-butoxyethyl) phosphate
(TBEP) in Human Liver Microsomes

This protocol is designed to study the formation of Bis(butoxyethyl) Phosphate from its parent
compound, TBEP, using human liver microsomes. Bis(butoxyethyl) Phosphate-d8 would be
used as an internal standard for the quantification of the formed BBOEP.

Materials:

Pooled human liver microsomes (HLM)
o Tris(2-butoxyethyl) phosphate (TBEP)
o Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8)

 NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate
dehydrogenase)

» Potassium phosphate buffer (100 mM, pH 7.4)
o Acetonitrile (for quenching the reaction)
 Incubator/shaking water bath (37°C)

o Centrifuge

e LC-MS/MS system

Procedure:

o Preparation of Reagents:

o Prepare a stock solution of TBEP in a suitable organic solvent (e.g., methanol or DMSO)
at a concentration of 10 mM.

o Prepare a stock solution of BBOEP-d8 in acetonitrile at a concentration of 1 mg/mL.

o Prepare the NADPH regenerating system according to the manufacturer's instructions.
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o Thaw the human liver microsomes on ice.

e Incubation:
o In a microcentrifuge tube, add the following in order:
» Potassium phosphate buffer (to make up the final volume)
» Human liver microsomes (final concentration typically 0.5-1 mg/mL)
» TBEP stock solution (final concentration typically 1-10 uM)
o Pre-incubate the mixture at 37°C for 5 minutes.
o Initiate the reaction by adding the NADPH regenerating system.

o Incubate at 37°C with gentle shaking for various time points (e.g., 0, 5, 15, 30, 60
minutes).

e Reaction Termination and Sample Preparation:

o At each time point, terminate the reaction by adding 2 volumes of ice-cold acetonitrile
containing the BBOEP-d8 internal standard.

o Vortex the samples vigorously to precipitate the proteins.

o Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated
protein.

o Transfer the supernatant to a new tube for LC-MS/MS analysis.
e LC-MS/MS Analysis:
o Analyze the samples for the presence of BBOEP using a validated LC-MS/MS method.

o Quantify the amount of BBOEP formed at each time point by comparing its peak area to
the peak area of the BBOEP-d8 internal standard.
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Analytical Method for Quantification of Bis(butoxyethyl)
Phosphate using GC-MS

This protocol outlines a general approach for the analysis of Bis(butoxyethyl) Phosphate in a
given matrix, using Bis(butoxyethyl) Phosphate-d8 as an internal standard.

Instrumentation:
o Gas Chromatograph (GC) with a Mass Spectrometer (MS) detector

» Capillary column suitable for semi-volatile organic compounds (e.g., a 5% phenyl-
methylpolysiloxane column like a DB-5ms or equivalent)

GC Parameters (suggested starting point):

Injector Temperature: 280°C

Injection Mode: Splitless

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program:

o Initial temperature: 60°C, hold for 2 minutes

o Ramp 1: 15°C/min to 200°C

o Ramp 2: 10°C/min to 300°C, hold for 5 minutes
o Transfer Line Temperature: 290°C

MS Parameters (suggested starting point):

e lon Source Temperature: 230°C

 |onization Mode: Electron lonization (El) at 70 eV

e Acquisition Mode: Selected lon Monitoring (SIM)
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o Monitor characteristic ions for both BBOEP and BBOEP-d8. The specific ions would need
to be determined by analyzing the mass spectra of the pure standards.

Procedure:
e Sample Preparation:

o Extract the sample using an appropriate method for the matrix (e.g., liquid-liquid extraction
for aqueous samples, solid-phase extraction for complex matrices).

o Spike the sample with a known amount of Bis(butoxyethyl) Phosphate-d8 internal
standard prior to extraction.

o Concentrate the extract to a final volume suitable for GC-MS analysis.
e Analysis:
o Inject an aliquot of the prepared sample extract into the GC-MS system.

o Acquire data in SIM mode, monitoring the selected ions for the analyte and the internal
standard.

¢ Quantification:

o Generate a calibration curve using standards of BBOEP at various concentrations, each
containing a fixed concentration of the BBOEP-d8 internal standard.

o Calculate the concentration of BBOEP in the unknown sample by comparing the ratio of
the analyte peak area to the internal standard peak area against the calibration curve.

Mandatory Visualizations
Metabolic Pathway of TBEP
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Caption: Metabolic conversion of TBEP to BBOEP.

Proposed Experimental Workflow for In Vitro

Metabolism Study
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Caption: Workflow for TBEP in vitro metabolism.

TBEP-Induced Apoptosis Signaling Pathway
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Caption: TBEP-induced mitochondrial apoptosis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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